Cas no 210115-34-7 (2-Thiophenecarboxylic acid, 5-(3-aminopropyl)-, 1,1-dimethylethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 5-(3-aminopropyl)-, 1,1-dimethylethyl ester
• CAS No: 210115-34-7
• MF: C₁₂H₁₉NO₂S
• MW: 241.349762201309
• CID: 1402119
• Update Time: 2024-08-16

2-Thiophenecarboxylic acid, 5-(3-aminopropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(3-aminopropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19NO2S/c1-12(2,3)15-11(14)10-7-6-9(16-10)5-4-8-13/h6-7H,4-5,8,13H2,1-3H3
• InChI Key： PIIJCFYSZNUDFZ-UHFFFAOYSA-N
• SMILES： C1(C(OC(C)(C)C)=O)SC(CCCN)=CC=1

Computed Properties

• Exact Mass: 241.11377

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 349.8±37.0 °C(Predicted)
• PSA: 52.32
• pka: 9.95±0.10(Predicted)